Cas no 2138437-86-0 (2-bromo-5-cyclopropyl-4-methoxybenzaldehyde)

• Product Name: 2-bromo-5-cyclopropyl-4-methoxybenzaldehyde
• CAS No: 2138437-86-0
• MF: C₁₁H₁₁BrO₂
• MW: 255.107842683792
• CID: 5866906
• PubChem ID: 165484668
• Update Time: 2025-07-21

2-bromo-5-cyclopropyl-4-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-cyclopropyl-4-methoxybenzaldehyde
• 2138437-86-0
• EN300-1128821

• Inchi： 1S/C11H11BrO2/c1-14-11-5-10(12)8(6-13)4-9(11)7-2-3-7/h4-7H,2-3H2,1H3
• InChI Key： PVQNCZUUEWNBII-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C=O)C1CC1)OC

Computed Properties

• Exact Mass: 253.99424g/mol
• Monoisotopic Mass: 253.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-bromo-5-cyclopropyl-4-methoxybenzaldehyde

Professional Introduction to 2-bromo-5-cyclopropyl-4-methoxybenzaldehyde (CAS No. 2138437-86-0)

2-bromo-5-cyclopropyl-4-methoxybenzaldehyde, with the CAS number 2138437-86-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of aromatic aldehydes, characterized by its unique structural features that include a bromine substituent, a cyclopropyl group, and a methoxy group on a benzene ring. These structural elements contribute to its distinct chemical properties and potential applications in synthetic chemistry and drug development.

The presence of the bromine atom in the molecule enhances its reactivity, making it a valuable intermediate in various organic transformations. The cyclopropyl group, on the other hand, introduces steric hindrance, which can influence the compound's interactions with biological targets. The methoxy group provides electron-donating effects, which can modulate the electronic properties of the aromatic ring. These combined features make 2-bromo-5-cyclopropyl-4-methoxybenzaldehyde a versatile building block for the synthesis of more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The benzaldehyde core is well-known for its role in the synthesis of various pharmacologically active agents, including analgesics, anticonvulsants, and antimicrobial compounds. The introduction of halogen atoms and other substituents further expands its utility by enhancing binding affinity and selectivity towards specific biological targets.

One of the most promising areas of research involving 2-bromo-5-cyclopropyl-4-methoxybenzaldehyde is its application in the development of novel therapeutic agents. Studies have shown that benzaldehyde derivatives can interact with a wide range of biological targets, including enzymes and receptors involved in various disease pathways. For instance, research has indicated that certain benzaldehyde-based compounds exhibit inhibitory effects on enzymes such as kinases and proteases, which are often implicated in cancer and inflammatory diseases.

The cyclopropyl group in 2-bromo-5-cyclopropyl-4-methoxybenzaldehyde has been particularly noted for its ability to improve metabolic stability and bioavailability of drug candidates. This is due to its resistance to enzymatic degradation, which can be a critical factor in drug design. Additionally, the bromine substituent can serve as a handle for further functionalization via cross-coupling reactions, allowing chemists to tailor the molecule's properties for specific applications.

Recent advancements in synthetic methodologies have also contributed to the increased interest in this compound. Techniques such as palladium-catalyzed cross-coupling reactions have made it easier to incorporate complex substituents into aromatic rings, thereby expanding the synthetic possibilities for 2-bromo-5-cyclopropyl-4-methoxybenzaldehyde. These methods have enabled researchers to generate libraries of derivatives with tailored properties for high-throughput screening and drug discovery efforts.

The compound's potential as an intermediate in natural product synthesis is another area of interest. Many biologically active natural products contain aromatic aldehydes as key structural elements. By leveraging 2-bromo-5-cyclopropyl-4-methoxybenzaldehyde, researchers can mimic or modify these natural scaffolds to develop new analogs with improved pharmacological profiles. This approach has been particularly successful in the development of antimicrobial and anti-inflammatory agents.

In conclusion, 2-bromo-5-cyclopropyl-4-methoxybenzaldehyde (CAS No. 2138437-86-0) represents a valuable asset in pharmaceutical chemistry due to its unique structural features and reactivity. Its potential applications in drug development, synthetic chemistry, and natural product synthesis make it a compound of significant interest. As research continues to uncover new methodologies and applications, the utility of this molecule is expected to expand further, contributing to advancements in medicine and chemical science.